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Compound of Interest

Compound Name: Indeno[1,2,3-fglnaphthacene
CAS No.: 203-11-2
Cat. No.: B3367996

Get Quote

Molecular Identity & Structural Context[1][2][3][4]

Indeno[1,2,3-fg]naphthacene (C24H14) is a fused PAH structurally related to tetracene
(naphthacene) and fluoranthene.[1] Unlike linear acenes which degrade rapidly under light and
oxygen, the indeno-fusion confers enhanced photostability and alters the electronic ground
state.[1]
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Property Data

IUPAC Name Indeno[1,2,3-fg]naphthacene

Synonyms Dibenzola,f]fluoranthene, Indeno[1,2,3-
fg]tetracene

CAS Number 203-11-2

Molecular Formula C24H14

Molecular Weight 302.37 g/mol

Symmetry Point Group (Planar)
Singlet (

Electronic Ground State ), with significant biradicaloid character in

excited states

Synthesis & Preparation

To obtain spectroscopic-grade samples, modern synthesis relies on domino-type C-H
functionalization or regioselective bromination of tetracene precursors, followed by palladium-
catalyzed cyclization.[1] This approach avoids the low yields of high-temperature coal tar
extraction.[1]

Synthesis Workflow (Graphviz)

Tetracene / Step 1 | Regioselective » | Bromo-tetracene Step2 Pd-Catalyzed Isolation _ | indenol[1,2,3-fg]naphthacene
Naphthacene Core ™| Bromination (NBS) "1  Intermediate 7| cyclization (C-H Activation) = (Purified)

Click to download full resolution via product page

Caption: Synthetic pathway via regioselective functionalization of the acene core (Adapted from
Furutani et al., 2021).[1]

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Unlike some fluoranthene derivatives that exhibit a triplet ground state (causing paramagnetic
broadening), Indeno[1,2,3-fglnaphthacene possesses a singlet ground state, resulting in a
well-resolved *H NMR spectrum.[1]

e Solvent: Deuterated Chloroform (

) or 1,2-Dichlorobenzene-
(for high-temperature solubility).[1]

o Symmetry Analysis: The molecule has a

axis passing through the indeno-methine bridge and the center of the naphthacene core.[1]
This reduces the number of unique proton signals compared to the formula count.[1]

Chemical Shift (
Signal Type Multiplicity Assignment Logic

, ppm)

Protons in the "bay"

regions are highly
Bay Region Protons 8.50-9.20 Doublet/Multiplet deshielded due to van

der Waals repulsion

and ring currents.[1]

Protons on the linear
Acene Core Protons 7.80-8.20 Singlet/Doublet naphthacene
backbone.[1]

Protons on the fused
Indeno Ring Protons 7.20-7.60 Multiplet phenyl ring of the

indeno fragment.[1]
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Experimental Note: The exact chemical shifts are concentration-dependent due to

stacking aggregation.[1] Dilute solutions (<104 M) are recommended for precise
assignment.[1]

UV-Vis Absorption Spectroscopy

The fusion of the five-membered ring induces a redistribution of

-electrons, altering the HOMO-LUMO gap compared to parent tetracene.[1]
o Appearance: Deep red to purple solid.[1]

o Key Features:

o Bathochromic Shift: The absorption onset is redshifted relative to tetracene due to
extended conjugation.[1]

o Vibronic Structure: Distinct vibronic progression is observed, characteristic of rigid PAHs.

[1]

o Photostability: Unlike Rubrene or Tetracene, which photo-oxidize rapidly to endoperoxides,
Indeno[1,2,3-fg]naphthacene exhibits superior photostability in solution.[1]
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Band Assignment (nm) Notes
)

p-Band ( Primary transition;

500 - 560 >10,000 responsible for color.
) [1]

Intense UV

-Band ( ) )

300 - 400 >50,000 absorption; aromatic
) core transitions.[1]

Infrared (IR) Spectroscopy

IR data confirms the aromatic framework and the absence of aliphatic precursors.[1]
e C-H Stretch (Aromatic): 3030-3060 cm~! (Weak to Medium).[1]
e C=C Ring Stretch: 1580-1620 cm~! (Strong; characteristic of extended acenes).[1]

e Out-of-Plane (OOP) Bending: 700—-900 cm~* (Fingerprint region; specific to substitution
patterns, e.g., adjacent hydrogens).[1]

Experimental Protocols
Protocol A: UV-Vis Stability Assay

To verify the enhanced stability cited in literature (Furutani et al.).[1]
o Preparation: Dissolve Indeno[1,2,3-fg]naphthacene in toluene to a concentration of

M.

o Control: Prepare a matching solution of Tetracene or Rubrene.

o Exposure: Irradiate both samples with a White LED (approx. 100 mW/cm?) under ambient

air.

» Monitoring: Record absorption spectra every 15 minutes for 4 hours.
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e Result: The Indeno derivative should retain >90% of optical density at

, Whereas the control will show rapid bleaching (formation of endoperoxides).[1]

Protocol B: High-Resolution NMR Acquisition

o Sample: 5 mg of purified compound.
e Solvent: 0.6 mL

(99.8% D) + 0.03% TMS.

e Instrument: 500 MHz (or higher) NMR spectrometer.

e Parameters:
o Pulse angle: 30°[1]
o Relaxation delay: 2.0 s (ensure full relaxation of quaternary carbons if running 13C).
o Scans: 64 (*H), 1024+ (:3C).[1]

e Processing: Apply exponential multiplication (LB = 0.3 Hz) to enhance signal-to-noise for
minor isomers if present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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